Cas no 55636-11-8 ((E)-2-Acetamido-N-benzyl-3-phenylacrylamide)

• Product Name: (E)-2-Acetamido-N-benzyl-3-phenylacrylamide
• CAS No: 55636-11-8
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• MDL: MFCD00540876
• CID: 2831781
• PubChem ID: 1900491
• Update Time: 2025-04-21

(E)-2-Acetamido-N-benzyl-3-phenylacrylamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-ACETAMIDO-N-BENZYL-3-PHENYLACRYLAMIDE
• (E)-2-acetamido-N-benzyl-3-phenylprop-2-enamide
• (2E)-2-(acetylamino)-N-benzyl-3-phenylprop-2-enamide
• AKOS000508156
• 55636-11-8
• STK864452
• (2E)-2-(acetylamino)-N-benzyl-3-phenyl-2-propenamide
• 2-Acetamido-N-benzyl-3-phenylacrylamide
• (E)-2-Acetamido-N-benzyl-3-phenylacrylamide

• MDL： MFCD00540876
• Inchi： 1S/C18H18N2O2/c1-14(21)20-17(12-15-8-4-2-5-9-15)18(22)19-13-16-10-6-3-7-11-16/h2-12H,13H2,1H3,(H,19,22)(H,20,21)/b17-12+
• InChI Key： REDSVXIORYUKNJ-SFQUDFHCSA-N
• SMILES： O=C(/C(=C\C1C=CC=CC=1)/NC(C)=O)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.136827821Da
• Monoisotopic Mass: 294.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.2Ų